Cas no 21458-36-6 (N,3-dimethylbutanamide)

• Product Name: N,3-dimethylbutanamide
• CAS No: 21458-36-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 1401301
• PubChem ID: 528604
• Update Time: 2025-04-20

N,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N,3-dimethylbutanamide
• butanamide, N,3-dimethyl-
• N-methyl-3-methylbutanoicamide
• GFWZPTGIVKRQNM-UHFFFAOYSA-N
• AKOS008933073
• Butanamide, N,3-dimethyl
• SCHEMBL97236
• 21458-36-6
• N-Methylisovaleramide
• starbld0046958

• Inchi： 1S/C6H13NO/c1-5(2)4-6(8)7-3/h5H,4H2,1-3H3,(H,7,8)
• InChI Key： GFWZPTGIVKRQNM-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NC

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.86
• Boiling Point: 207.3°C at 760 mmHg
• Flash Point: 107.8°C
• Refractive Index: 1.413
• PSA: 29.1